Cas no 2171956-49-1 (tert-butyl 4-(3-chlorophenyl)pyrrolidine-3-carboxylate)
tert-butyl 4-(3-chlorophenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-(3-chlorophenyl)pyrrolidine-3-carboxylate
- 2171956-49-1
- EN300-1453916
-
- Inchi: 1S/C15H20ClNO2/c1-15(2,3)19-14(18)13-9-17-8-12(13)10-5-4-6-11(16)7-10/h4-7,12-13,17H,8-9H2,1-3H3
- InChI Key: XCMMFSLEDIXPLB-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1CNCC1C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 281.1182566g/mol
- Monoisotopic Mass: 281.1182566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 38.3Ų
tert-butyl 4-(3-chlorophenyl)pyrrolidine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1453916-1.0g |
tert-butyl 4-(3-chlorophenyl)pyrrolidine-3-carboxylate |
2171956-49-1 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1453916-50mg |
tert-butyl 4-(3-chlorophenyl)pyrrolidine-3-carboxylate |
2171956-49-1 | 50mg |
$864.0 | 2023-09-29 | ||
| Enamine | EN300-1453916-100mg |
tert-butyl 4-(3-chlorophenyl)pyrrolidine-3-carboxylate |
2171956-49-1 | 100mg |
$904.0 | 2023-09-29 | ||
| Enamine | EN300-1453916-250mg |
tert-butyl 4-(3-chlorophenyl)pyrrolidine-3-carboxylate |
2171956-49-1 | 250mg |
$946.0 | 2023-09-29 | ||
| Enamine | EN300-1453916-500mg |
tert-butyl 4-(3-chlorophenyl)pyrrolidine-3-carboxylate |
2171956-49-1 | 500mg |
$987.0 | 2023-09-29 | ||
| Enamine | EN300-1453916-1000mg |
tert-butyl 4-(3-chlorophenyl)pyrrolidine-3-carboxylate |
2171956-49-1 | 1000mg |
$1029.0 | 2023-09-29 | ||
| Enamine | EN300-1453916-2500mg |
tert-butyl 4-(3-chlorophenyl)pyrrolidine-3-carboxylate |
2171956-49-1 | 2500mg |
$2014.0 | 2023-09-29 | ||
| Enamine | EN300-1453916-5000mg |
tert-butyl 4-(3-chlorophenyl)pyrrolidine-3-carboxylate |
2171956-49-1 | 5000mg |
$2981.0 | 2023-09-29 | ||
| Enamine | EN300-1453916-10000mg |
tert-butyl 4-(3-chlorophenyl)pyrrolidine-3-carboxylate |
2171956-49-1 | 10000mg |
$4421.0 | 2023-09-29 |
tert-butyl 4-(3-chlorophenyl)pyrrolidine-3-carboxylate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on tert-butyl 4-(3-chlorophenyl)pyrrolidine-3-carboxylate
Introduction to Tert-butyl 4-(3-chlorophenyl)pyrrolidine-3-carboxylate (CAS No. 2171956-49-1)
Tert-butyl 4-(3-chlorophenyl)pyrrolidine-3-carboxylate, a compound with the CAS number 2171956-49-1, is a significant molecule in the field of pharmaceutical chemistry and has garnered considerable attention due to its unique structural and functional properties. This compound, featuring a tert-butyl group and a 4-(3-chlorophenyl)pyrrolidine-3-carboxylate moiety, exhibits promising characteristics that make it a valuable candidate for further research and development in medicinal chemistry.
The structural framework of Tert-butyl 4-(3-chlorophenyl)pyrrolidine-3-carboxylate consists of a pyrrolidine core substituted with a tert-butyl group at the 3-position and a 3-chlorophenyl group at the 4-position. This specific arrangement contributes to its diverse pharmacological potential, making it an attractive scaffold for designing novel therapeutic agents. The presence of the tert-butyl group enhances the lipophilicity of the molecule, which is often crucial for achieving optimal bioavailability and membrane permeability. On the other hand, the chlorophenyl moiety introduces a hydrophobic region that can interact favorably with biological targets, thereby increasing the compound's binding affinity.
In recent years, there has been growing interest in exploring the pharmacological properties of pyrrolidine derivatives due to their versatility and potential therapeutic applications. Tert-butyl 4-(3-chlorophenyl)pyrrolidine-3-carboxylate has been studied for its potential role in various pharmacological contexts, including central nervous system (CNS) disorders, inflammation, and cancer. The compound's ability to modulate multiple biological pathways makes it a promising candidate for drug discovery efforts aimed at developing innovative treatments for complex diseases.
One of the most compelling aspects of Tert-butyl 4-(3-chlorophenyl)pyrrolidine-3-carboxylate is its potential as an intermediate in the synthesis of more complex molecules. The pyrrolidine core is a well-known pharmacophore that appears in numerous bioactive compounds, and its modification can lead to significant changes in pharmacological activity. Researchers have leveraged this flexibility to design derivatives with enhanced efficacy and reduced side effects. For instance, studies have shown that modifications at the 3-position of the pyrrolidine ring can significantly influence the compound's interactions with biological targets, making it possible to fine-tune its pharmacological profile.
The tert-butyl group at the 3-position of Tert-butyl 4-(3-chlorophenyl)pyrrolidine-3-carboxylate also plays a crucial role in determining its physicochemical properties. This bulky group increases the compound's steric hindrance, which can be advantageous in preventing unwanted interactions with off-target proteins. Additionally, the tert-butyl group enhances solubility in certain organic solvents, facilitating its use in synthetic protocols and purification processes. These properties make it an ideal candidate for further exploration in drug development pipelines.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Tert-butyl 4-(3-chlorophenyl)pyrrolidine-3-carboxylate with greater accuracy. Molecular modeling studies have revealed that this compound can interact with various enzymes and receptors involved in critical biological pathways. For example, preliminary data suggest that it may inhibit certain kinases associated with cancer progression or modulate neurotransmitter receptors relevant to CNS disorders. These findings underscore the potential of this molecule as a lead compound for developing novel therapeutics.
The synthesis of Tert-butyl 4-(3-chlorophenyl)pyrrolidine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 4-(3-chlorophenyl)pyrrole-2-carboxylic acid, which is then coupled with tert-butanol under acidic conditions to form the desired product. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and minimize byproduct formation.
In conclusion, Tert-butyl 4-(3-chlorophenyl)pyrrolidine-3-carboxylate (CAS No. 2171956-49-1) is a structurally intriguing molecule with significant pharmacological potential. Its unique combination of substituents makes it an attractive scaffold for drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.
2171956-49-1 (tert-butyl 4-(3-chlorophenyl)pyrrolidine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)